N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H15N3O2S/c1-10-5-6-13-17-11(2)15(16(21)19(13)9-10)18-14(20)8-12-4-3-7-22-12/h3-7,9H,8H2,1-2H3,(H,18,20)
• InChI Key: LHQBHIXVNNCDOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)NC(=O)CC3=CC=CS3)C)C=C1
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(thiophen-2-yl)acetamide, also known as DPA-714, is a potent and selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial membrane protein that is involved in the regulation of various cellular processes, including apoptosis, inflammation, and oxidative stress. DPA-714 has been extensively studied for its potential applications in scientific research, including neuroimaging, cancer diagnosis, and drug development.

Scientific Research Applications

Anticonvulsant Properties

A study by Severina et al. (2020) explored the synthesis of (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives, which are closely related to your compound of interest. They investigated these compounds for their potential as anticonvulsants. The study found that these compounds demonstrated moderate anticonvulsant activity, with 4-bromophenyl acetamide showing the most pronounced activity.

Radioligand Imaging

In the field of radiopharmaceuticals, Dollé et al. (2008) synthesized derivatives of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which are structurally similar to your compound, for selective imaging of the translocator protein (18 kDa) using positron emission tomography (PET). This research indicates the potential of such compounds in neuroimaging and tracking neuroinflammatory processes.

Antimicrobial Activity

Research by Bondock et al. (2008) and Hossan et al. (2012) demonstrates the antimicrobial properties of compounds structurally related to N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(thiophen-2-yl)acetamide. They synthesized various heterocycles, including pyrimidine derivatives, and evaluated them for antimicrobial efficacy.

Structural Analysis

Subasri et al. (2017) studied the crystal structures of (diaminopyrimidin-2-yl)thioacetamide derivatives, closely related to your compound. Understanding the crystal structure of such compounds is crucial for their application in drug design and material science.

Anticancer Properties

Gangjee et al. (2005) synthesized compounds based on the pyrimidine structure for evaluation as antitumor agents. These compounds showed significant inhibitory activity against human dihydrofolate reductase and thymidylate synthase, indicating their potential in cancer treatment.